Ethyl 4-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 4-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C13H11F3N2O2S/c1-3-20-12(19)10-7(2)18-11(21-10)9-5-4-8(6-17-9)13(14,15)16/h4-6H,3H2,1-2H3
• InChI Key: AWWOISQGZUJOIW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)C2=NC=C(C=C2)C(F)(F)F)C
• Molecular Formula: C13H11F3N2O2S
• DSSTOX Substance ID: DTXSID90371918
• Molecular Weight: 316.30 g/mol
• CAS No.: 175277-54-0

Description

Ethyl 4-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]-1,3-thiazole-5-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as EF24 and is a synthetic analog of curcumin, a natural compound found in turmeric. EF24 has been extensively studied for its anti-cancer, anti-inflammatory, and anti-oxidant properties.

Scientific Research Applications

Chemistry and Properties of Related Compounds

Chemical research has shown significant interest in compounds with thiazole and pyridinyl structures due to their versatile chemical properties and potential applications. For instance, compounds containing benzimidazole and benzthiazole units have been extensively reviewed, highlighting their preparation, properties, and applications in spectroscopy, magnetic properties, biological, and electrochemical activity (Boča, Jameson, & Linert, 2011). Such insights suggest that Ethyl 4-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]-1,3-thiazole-5-carboxylate could have analogous applications in fields requiring specific spectroscopic or biological functionalities.

Potential in Biological Applications

The structural motifs found in this compound, such as pyridine and thiazole, are known to play significant roles in the design of bioactive molecules. For instance, pyrimidine and pyridine derivatives have been utilized as optical sensors due to their ability to form coordination and hydrogen bonds, suggesting potential utility in biological sensing and medicinal applications (Jindal & Kaur, 2021). This indicates that this compound could be explored for similar applications.

Applications in Organic Synthesis

The compound's structure also suggests potential applications in organic synthesis, particularly in the synthesis of heterocyclic compounds. Research on derivatives of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-one demonstrates the utility of such compounds in generating diverse heterocycles, including pyrazolo-imidazoles and thiazoles (Gomaa & Ali, 2020). This points towards the potential of this compound in facilitating the synthesis of complex organic structures with specific functional applications.

Future Directions

The demand for TFMP derivatives has been increasing steadily over the last 30 years. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. Therefore, it is expected that many novel applications of TFMP will be discovered in the future.